Cas no 898770-86-0 ((2,4-difluorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: (2,4-difluorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898770-86-0
• MF: C₁₈H₁₇F₂NO
• MW: 301.330491781235
• MDL: MFCD03842051
• CID: 1945367
• PubChem ID: 24724825
• Update Time: 2025-04-21

(2,4-difluorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2,4-DIFLUORO-3'-PYRROLIDINOMETHYL BENZOPHENONE
• (2,4-difluorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• 2,4,6-TRICHLOROPHENYL 1-BUTANESULFONATE
• 2,4-DIFLUORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03842051
• 2,4-DIFLUORO-3'-PYRROLIDINOMETHYLBENZOPHENONE
• (2,4-Difluorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• AKOS016020563
• DTXSID30643222
• 898770-86-0
• (2,4-Difluorophenyl)[3-(1-pyrrolidinylmethyl)phenyl]methanone

• MDL： MFCD03842051
• Inchi： 1S/C18H17F2NO/c19-15-6-7-16(17(20)11-15)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h3-7,10-11H,1-2,8-9,12H2
• InChI Key： YFFDKXHJSHEAKS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1=CC=CC(=C1)CN1CCCC1)=O)F

Computed Properties

• Exact Mass: 301.12800
• Monoisotopic Mass: 301.12782049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.72950